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Compound of Interest

Compound Name: 3-Methyl-2-nitrophenol

Cat. No.: B1664609 Get Quote

An In-depth Technical Guide to 3-Methyl-2-nitrophenol (CAS 4920-77-8)

Introduction
3-Methyl-2-nitrophenol, registered under CAS number 4920-77-8, is an organic compound

belonging to the nitrophenol class.[1] Structurally, it is a phenol derivative featuring both a

methyl (-CH₃) and a nitro (-NO₂) group attached to the benzene ring.[1] This compound

typically presents as a yellow to brown solid and is a versatile intermediate in various chemical

syntheses.[1][2] The presence of the electron-withdrawing nitro group and the electron-

donating methyl group on the phenolic ring imparts a unique chemical reactivity, making it a

valuable precursor in the synthesis of dyes, pharmaceuticals, and agrochemicals.[1][2] It is also

utilized in biochemical research as a substrate for enzymes like UDP-glucuronosyltransferase

and in atmospheric chemistry studies.[1][3] This guide provides a comprehensive overview of

its properties, applications, and handling protocols for researchers and drug development

professionals.

Chemical Identity and Structure
Accurate identification is critical in scientific research. 3-Methyl-2-nitrophenol is known by

several synonyms, including 2-Nitro-m-cresol and 3-Hydroxy-2-nitrotoluene.[2][4]

Table 1: Chemical Identifiers
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Identifier Value Source(s)

CAS Number 4920-77-8 [2][5][6]

EC Number 225-546-9 [5]

PubChem CID 21026 [2][5]

MDL Number MFCD00007125 [2][4]

InChI
1S/C7H7NO3/c1-5-3-2-4-

6(9)7(5)8(10)11/h2-4,9H,1H3
[1][4]

InChIKey
QIORDSKCCHRSSD-

UHFFFAOYSA-N
[1][4]

| SMILES | Cc1cccc(O)c1--INVALID-LINK--=O |[4][7] |

The spatial arrangement of the functional groups dictates the molecule's reactivity and physical

properties.
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Workflow: Preparing a 100 mM DMSO Stock Solution

Start

1. Calculate Mass
(e.g., 15.31 mg for 1 mL)

2. Weigh Compound
into amber vial

3. Add Precise Volume
of anhydrous DMSO

4. Dissolve
(Vortex / Sonicate)

5. Store at -20°C
(Labeled)

End: Ready for Assay Dilution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://cymitquimica.com/cas/4920-77-8/
https://www.chemimpex.com/products/21541
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7184484.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/160741
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-nitrophenol
https://commonchemistry.cas.org/detail?cas_rn=4920-77-8
https://www.chemeo.com/cid/28-676-1/3-Methyl-2-nitrophenol
https://www.chemeo.com/cid/28-676-1/3-Methyl-2-nitrophenol
https://www.benchchem.com/product/b1664609#3-methyl-2-nitrophenol-cas-number-4920-77-8-properties
https://www.benchchem.com/product/b1664609#3-methyl-2-nitrophenol-cas-number-4920-77-8-properties
https://www.benchchem.com/product/b1664609#3-methyl-2-nitrophenol-cas-number-4920-77-8-properties
https://www.benchchem.com/product/b1664609#3-methyl-2-nitrophenol-cas-number-4920-77-8-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664609?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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